Cas no 467-02-7 (Morphinone)

Morphinone structure
Morphinone structure
Product Name:Morphinone
CAS No:467-02-7
MF:C17H17NO3
MW:283.321784734726
CID:930469
PubChem ID:5459823
Update Time:2025-04-19

Morphinone Chemical and Physical Properties

Names and Identifiers

    • Morphinone
    • (4R,4aR,7aR,12bS)-9-hydroxy-3-methyl-1,2,4,4a,7a,13-hexahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one
    • (5alpha)-7,8-Didehydro-4,5-epoxy-3-hydroxy-17-methylmorphinan-6-one
    • EINECS 207-384-0
    • UNII-28MBK63MAW
    • C01735
    • MORPHINE SULFATE IMPURITY E [EP IMPURITY]
    • Q4925101
    • SCHEMBL427946
    • Morphinan-6-one, 7,8-didehydro-4,5-epoxy-3-hydroxy-17-methyl-, (5-alpha)-
    • A899705
    • (4R,4aR,7aR,12bS)-9-Hydroxy-3-methyl-2,3,4,4a-tetrahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7(7aH)-one
    • CHEBI:16315
    • Didehydro-4,5-alpha-epoxy-3-hydroxy-17-methylmorphinan-6-one
    • BRN 0042464
    • 3-hydroxy-17-methyl-7,8-didehydro-4,5-epoxy-5alpha-morphinan-6-one
    • MORPHINAN-6-ONE, 7,8-DIDEHYDRO-4,5-EPOXY-3-HYDROXY-17-METHYL-, (5-.ALPHA.)-
    • MORPHINE HYDROCHLORIDE IMPURITY E [EP IMPURITY]
    • NS00031626
    • DTXSID50196907
    • Morphinone (1.0mg/ml in Acetonitrile)
    • Morphinone (>90%)
    • CHEMBL255467
    • (1S,5R,13R,17R)-10-hydroxy-4-methyl-12-oxa-4-azapentacyclo[9.6.1.0^{1,13}.0^{5,17}.0^{7,18}]octadeca-7(18),8,10,15-tetraen-14-one
    • (5.ALPHA.)-7,8-DIDEHYDRO-4,5-EPOXY-3-HYDROXY-17-METHYLMORPHINAN-6-ONE
    • AKOS030240636
    • 28MBK63MAW
    • (4R,4aR,7aR,12bS)-9-hydroxy-3-methyl-1,2,4,4a,7a,13-hexahydro-4,12-methanobenzofuro[3,2-e]isoquinolin-7-one
    • 467-02-7
    • DB-223174
    • Morphinan-6-one, 7,8-didehydro-4,5-epoxy-3-hydroxy-17-methyl-, (5?)-; Morphinan-6-one, 7,8-didehydro-4,5?-epoxy-3-hydroxy-17-methyl- (8CI); Morphinone (6CI); Hydromorphone RC A CII (USP); Morphinone
    • MORPHINE SULFATE IMPURITY E (EP IMPURITY)
    • Didehydro-4,5-a-epoxy-3-hydroxy-17-methylmorphinan-6-one
    • DTXCID50119398
    • (4R,4aR,7aR,12bS)-9-hydroxy-3-methyl-1,2,4,4a,7a,13-hexahydro-4,12-methanobenzofuro(3,2-e)isoquinolin-7-one
    • Didehydro-4,5-I+--epoxy-3-hydroxy-17-methylmorphinan-6-one
    • (1S,5R,13R,17R)-10-hydroxy-4-methyl-12-oxa-4-azapentacyclo(9.6.1.0^(1,13).0^(5,17).0^(7,18))octadeca-7(18),8,10,15-tetraen-14-one
    • Morphinan-6-one, 7,8-didehydro-4,5-epoxy-3-hydroxy-17-methyl-, (5a)-; Morphinan-6-one, 7,8-didehydro-4,5a-epoxy-3-hydroxy-17-methyl- (8CI); Morphinone (6CI); Hydromorphone RC A CII (USP); Morphinone
    • MDL: MFCD01714322
    • Inchi: 1S/C17H17NO3/c1-18-7-6-17-10-3-5-13(20)16(17)21-15-12(19)4-2-9(14(15)17)8-11(10)18/h2-5,10-11,16,19H,6-8H2,1H3/t10-,11+,16-,17-/m0/s1
    • InChI Key: PFBSOANQDDTNGJ-YNHQPCIGSA-N
    • SMILES: O1C2=C(C=CC3C[C@@H]4[C@@H]5C=CC([C@H]1[C@@]5(C=32)CCN4C)=O)O

Computed Properties

  • Exact Mass: 283.12100
  • Monoisotopic Mass: 283.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 532
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.34 g/l) (25 º C),
  • PSA: 49.77000
  • LogP: 1.34420
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